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Compound of Interest

Compound Name: 8-(Cycloheptyloxy)caffeine

Cat. No.: B15346824 Get Quote

Disclaimer: Information on "8-(Cycloheptyloxy)caffeine" is not readily available in the public

domain. The following application notes and protocols are based on the known mechanisms of

caffeine and its derivatives, as well as general practices for phosphodiesterase (PDE) inhibitors

in high-throughput screening (HTS). The data presented is hypothetical and for illustrative

purposes.

Introduction
Caffeine, a methylxanthine, and its derivatives are known to exert their biological effects

through multiple mechanisms, primarily as antagonists of adenosine receptors and as inhibitors

of phosphodiesterase (PDE) enzymes.[1][2][3][4] PDEs are a superfamily of enzymes that

regulate intracellular signaling by hydrolyzing cyclic nucleotides like cyclic adenosine

monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP).[1][5] Inhibition of

PDEs leads to an increase in the intracellular levels of these second messengers, which can

modulate a wide range of cellular processes.

8-(Cycloheptyloxy)caffeine is a novel derivative of caffeine. While specific data for this

compound is not available, its structural similarity to other 8-substituted caffeine analogs

suggests potential activity as a PDE inhibitor and/or an adenosine receptor antagonist. High-

throughput screening (HTS) provides a robust platform for the rapid evaluation of large

numbers of compounds to identify potential "hits" or "leads" for drug discovery.[6] This
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document outlines protocols for the use of 8-(Cycloheptyloxy)caffeine in HTS assays to

characterize its inhibitory activity against various PDE isoforms.

Mechanism of Action: Phosphodiesterase Inhibition
The primary proposed mechanism of action for 8-(Cycloheptyloxy)caffeine in the context of

these protocols is the inhibition of phosphodiesterase enzymes. By inhibiting PDE activity, the

compound is expected to increase intracellular cAMP and/or cGMP levels, leading to

downstream cellular effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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